Cas no 1083048-96-7 (Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate)

• Product Name: Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate
• CAS No: 1083048-96-7
• MF: C₁₂H₂₁NO₂
• MW: 211.3006
• MDL: MFCD23163462
• CID: 2116249
• PubChem ID: 67126892
• Update Time: 2025-10-29

Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(cyclopropylamino)cyclohexanecarboxylate
• Cis-ethyl 4-(cyclopropylamino)cyclohexanecarboxylate
• ethyl 4-(cyclopropylamino)cyclohexane-1-carboxylate
• UWFBCXHDGNVMTD-UHFFFAOYSA-N
• ethyl 4-(cyclopropylamino)cyclohexane carboxylate
• Cyclohexanecarboxylicacid,4-(cyclopropylamino)-,ethylester
• Cyclohexanecarboxylic acid, 4-(cyclopropylamino)-, ethyl ester
• Cyclohexanec
• Cyclohexanecarboxylic acid, 4-(cyclopropylamino)-, ethyl ester, trans
• Cyclohexanecarboxylicacid,4-(cyclopropylamino)
• ethyl (1r,4r)-4-(cyclopropylamino)cyclohexane-1-carboxylate
• CS-B1829
• CS-B1594
• C13246
• ethyl (1s,4s)-4-(cyclopropylamino)cyclohexane-1-carboxylate
• 2167887-70-7
• trans-Ethyl (1R,4R)-4-(cyclopropylamino)cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 4-(cyclopropylamino)-, ethyl ester, trans-
• CS-B1595
• DTXSID90736487
• AKOS037651450
• CS-15344
• Cyclohexanecarboxylic acid, 4-(cyclopropylamino)-, ethyl ester, cis-
• Trans-ethyl 4-(cyclopropylamino)cyclohexane-1-carboxylate
• AKOS030614161
• CS-16920
• CS-15282
• 918649-19-1
• 1083048-96-7
• AKOS037650808
• SCHEMBL1701062
• E82792
• DA-33968
• Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate

• MDL： MFCD23163462
• Inchi： 1S/C12H21NO2/c1-2-15-12(14)9-3-5-10(6-4-9)13-11-7-8-11/h9-11,13H,2-8H2,1H3
• InChI Key： UWFBCXHDGNVMTD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C1([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.8

Additional information on Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate

Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate (CAS No. 1083048-96-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate (CAS No. 1083048-96-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclohexanecarboxylates, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The structure of Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate is characterized by a cyclohexane ring substituted with an ethyl ester group and a cyclopropylamino moiety. The cyclopropylamino group is particularly noteworthy as it introduces a degree of conformational rigidity and steric hindrance, which can significantly influence the compound's pharmacological profile. This structural feature has been shown to enhance the compound's binding affinity to specific receptors, making it a valuable candidate for drug development.

Recent research has focused on the potential of Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have demonstrated that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially slowing down disease progression and improving cognitive function.

In addition to its neuroprotective properties, Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate has also shown promise in the management of chronic pain. Preclinical studies have indicated that this compound can effectively reduce pain sensitivity by interacting with specific pain receptors and modulating inflammatory responses. This makes it a potential candidate for developing novel analgesic drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in clinical settings. The ethyl ester group facilitates good oral bioavailability, while the cyclopropylamino moiety contributes to enhanced metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

The synthesis of Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate involves several well-established chemical reactions, making it accessible for large-scale production. The key steps include the formation of the cyclohexanecarboxylic acid derivative followed by esterification with ethanol and subsequent substitution with cyclopropylamine. The synthetic route is highly reproducible and can be easily scaled up for industrial purposes.

In conclusion, Ethyl 4-(cyclopropylamino)cyclohexanecarboxylate (CAS No. 1083048-96-7) represents a promising compound with significant potential in the treatment of neurodegenerative diseases and chronic pain. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes and addressing unmet medical needs.